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Introduction

The Malpighian tubules are the primary excretory and osmoregulatory organs in insects,
analogous to the kidneys in vertebrates. They play a crucial role in maintaining ionic and water
homeostasis by secreting primary urine. The study of Malpighian tubule fluid secretion is
essential for understanding insect physiology, toxicology, and for the development of novel
insecticides. The Ramsay assay is a well-established ex vivo technique that allows for the
direct measurement of fluid secretion rates from isolated Malpighian tubules.[1][2][3] This
document provides detailed protocols for conducting the Malpighian tubule fluid secretion
assay, primarily focusing on Drosophila melanogaster, along with data on the effects of various
stimulants and inhibitors.

Principle of the Assay

The Ramsay assay involves isolating Malpighian tubules from an insect and bathing them in a
saline solution that mimics the composition of the insect's hemolymph.[1][2] The cut end of the
tubule is isolated from the bathing solution in a drop of mineral oil. The tubule actively
transports ions from the saline into its lumen, and water follows by osmosis, resulting in the
secretion of fluid from the cut end.[1] The volume of the secreted droplet is measured over time
to determine the fluid secretion rate. This assay allows for the investigation of the effects of
various pharmacological agents, hormones, and genetic manipulations on fluid secretion.[1][2]
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Experimental Protocols
Materials and Reagents

Insect Rearing:
» Drosophila melanogaster (or other insect species of interest)
o Standard insect rearing medium

Dissection and Assay:

Stereomicroscope

¢ Fine-tipped forceps (No. 5)

e Minutien pins

e Petri dishes (60 mm)

o Sylgard-coated dissecting dish

e Micropipettes and tips

o Glass capillaries (for collecting secreted fluid, optional)
o Mineral oil (light paraffin oil)

o Camera with a micrometer for imaging droplets (optional)
Solutions:

 Insect Ringer's Solution (for Drosophila):

o NaCl: 130 mM

o KCI: 5 mM

o CaCl2: 2 mM
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[e]

MgCl2: 8 mM

HEPES: 25 mM

o

Glucose: 10 mM

[¢]

[¢]

Adjust pH to 7.1 with NaOH.

o Bathing Medium: A 1:1 mixture of Insect Ringer's Solution and Schneider's Insect Medium is
commonly used.[1]

o Test Compounds: Prepare stock solutions of stimulants and inhibitors in appropriate solvents
(e.g., water, DMSO).

Protocol for Ramsay Fluid Secretion Assay

e Preparation of the Assay Dish:
o Coat the bottom of a Petri dish with a layer of Sylgard.
o Once cured, create small wells in the Sylgard to hold the bathing solution.

o Alternatively, a plain Petri dish can be used where droplets of bathing solution are placed
directly on the surface.

 Dissection of Malpighian Tubules:
o Anesthetize an adult fly by cooling it on ice.
o Place the fly in a drop of Insect Ringer's Solution in the dissecting dish.

o Under the stereomicroscope, carefully pull the head and thorax away from the abdomen
using fine-tipped forceps. The gut and associated Malpighian tubules will be exposed.

o Identify the four Malpighian tubules (two anterior and two posterior pairs).[1]

o Gently grasp the gut with one pair of forceps and use another pair to carefully detach a
single tubule or a pair of tubules at their junction with the gut. Ensure the tubule is intact.
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e Setting up the Assay:
o Transfer the isolated tubule to a 20 pL drop of bathing medium in the prepared assay dish.

o Using a fine pin, carefully pull the cut (ureteral) end of the tubule out of the bathing
solution and into a drop of mineral oil adjacent to the bathing solution. The main body of
the tubule should remain in the bathing medium.

o The secreted fluid will form a droplet at the cut end of the tubule in the mineral oil.
e Measurement of Fluid Secretion Rate:
o Allow the tubule to equilibrate for a period (e.g., 30 minutes) and begin secreting.

o Atregular intervals (e.g., every 10-15 minutes), measure the diameter of the secreted
droplet using an ocular micrometer or by taking images.

o Calculate the volume of the droplet assuming it is a sphere (V = 4/3 * 1t * 8).

o The fluid secretion rate is expressed as nanoliters per minute (nL/min). The basal
secretion rate for an unstimulated Drosophila tubule is typically around 0.5 nL/min.[1]

o Application of Test Compounds:

o To test the effect of a stimulant or inhibitor, add the compound to the bathing medium at
the desired final concentration after establishing a stable basal secretion rate.

o Continue to measure the droplet volume at regular intervals to determine the change in
secretion rate.

o For control experiments, add an equivalent volume of the solvent used for the test
compound.

Data Presentation

The following tables summarize the effects of various stimulants and inhibitors on Malpighian
tubule fluid secretion in Drosophila melanogaster.
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] . Effect on Fluid
Stimulant Concentration . Reference
Secretion Rate

Significant increase to
CAMP (8-Br-cAMP) 104 M ) [4]
~0.62 nL/min

No significant change
cGMP 10~ M [4]
from basal rate

Diuretic Hormone 31

Not specified Stimulates secretion [5]
(DH31)

Diuretic Hormone 44

Not specified Stimulates secretion [5]
(DH44)

L ~4-fold increase in
Tachykinin (DTK-1) 100" M ) [6]
secretion rate

) ~25% stimulation of
Probenecid 0.2 or 1 mmol |72 [7]
basal rate
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o ] Target/Mechan  Effect on Fluid
Inhibitor Concentration . . Reference
ism Secretion Rate
No significant
) Nat/K*-ATPase ]
Ouabain 100 uM S change in basal [1]
inhibitor ,
secretion rate
~5-fold decrease
) ) V-type H*- in DH31-
Bafilomycin A1 105 M S ) [4]
ATPase inhibitor stimulated
secretion
Slows basal rate
0.5 and 1 mmol Organic anion and abolishes
Phenol Red ] [7]
-1 transporter cAMP-stimulated
secretion
Slightly reduces
basal rate and
) Organic anion greatly reduces
Diodrast 1 mmol I-2 [7]
transporter CAMP/cGMP-
stimulated
secretion
~30% reduction
Quinacrine 0.1 mmol |72 Unknown in basal [71[8]
secretion rate
Para- ) ) No effect on
o ] 0.2 and 1 mmol Organic anion )
aminohippuric basal secretion [7119]

acid (PAH)

|—1

transporter

rate

Signaling Pathways and Experimental Workflows
Experimental Workflow for Ramsay Assay
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Caption: Workflow for the Malpighian tubule fluid secretion assay.
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Signaling Pathways in Malpighian Tubule Cells

The Malpighian tubule is composed of two main cell types: principal cells and stellate cells,
which work in concert to drive fluid secretion.

Principal Cells: These cells are responsible for the active transport of cations (primarily K+ and
Nat*) into the tubule lumen. This process is energized by a V-type H*-ATPase on the apical
membrane, which creates a proton gradient.[10] Diuretic hormones such as DH31 and DH44
stimulate principal cells via cAMP-dependent pathways, while CAPA peptides act through
cGMP and calcium signaling.[10][11]

Stellate Cells: These cells are primarily responsible for the transport of anions (Cl~) and water.
[12] Diuretic peptides like leucokinins and tachykinins act on stellate cells to increase chloride
conductance, which is a key step in stimulated fluid secretion.[6][10]
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Caption: Signaling pathways in principal and stellate cells of the Malpighian tubule.

Conclusion

The Malpighian tubule fluid secretion assay is a powerful tool for investigating the fundamental
mechanisms of epithelial transport and their regulation. This application note provides a
detailed protocol and supporting data to enable researchers to successfully implement this
assay in their studies. The ability to combine this physiological assay with the genetic tools
available in model organisms like Drosophila melanogaster offers a unique opportunity to
dissect the molecular basis of renal function and to screen for compounds that modulate fluid
secretion.
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 To cite this document: BenchChem. [Application Notes and Protocols for Malp-ighian Tubule
Fluid Secretion Assay]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1177572#conducting-a-malpighian-tubule-fluid-
secretion-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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